Cas no 476280-25-8 (2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 476280-25-8
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5916807
• PubChem ID: 4113145
• Update Time: 2025-05-21

2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-[(3-methoxybenzoyl)amino]-5-methyl-
• Oprea1_696530
• F0325-0241
• AB00667240-01
• AKOS024575408
• 2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 476280-25-8
• SR-01000005550-1
• 2-[(3-methoxybenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000005550

• Inchi： 1S/C18H20N2O3S/c1-10-6-7-14-13(8-10)15(16(19)21)18(24-14)20-17(22)11-4-3-5-12(9-11)23-2/h3-5,9-10H,6-8H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key： NFKPMZVBPBKPMM-UHFFFAOYSA-N
• SMILES： C12CCC(C)CC=1C(C(N)=O)=C(NC(=O)C1=CC=CC(OC)=C1)S2

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 429.0±45.0 °C(Predicted)
• pka: 12.89±0.40(Predicted)

Additional information on 2-(3-methoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(3-Methoxybenzamido)-5-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No. 476280-25-8)

2-(3-Methoxybenzamido)-5-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is a complex organic compound with the CAS registry number 476280-25-8. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring. The presence of functional groups such as carboxamide and methoxybenzamido makes this compound a potential candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery due to their unique pharmacological properties. The methoxy group attached to the benzene ring in this compound is known to enhance the compound's solubility and bioavailability. Furthermore, the carboxamide group can act as a hydrogen bond donor, which is crucial for interactions with biological targets such as enzymes and receptors.

The synthesis of 2-(3-Methoxybenzamido)-5-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide involves a multi-step process that typically includes the formation of the benzothiophene ring followed by functionalization with the desired substituents. Researchers have explored various methodologies to optimize the synthesis of such compounds, including microwave-assisted synthesis and catalytic processes. These advancements have significantly improved the yield and purity of the compound.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-Vis, IR, and NMR, have been well-documented in recent literature, providing valuable insights into its structural integrity and stability under different conditions.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, making it a promising candidate for further preclinical testing.

The application of machine learning algorithms in predicting the pharmacokinetic properties of this compound has also been explored. These models suggest that it has favorable absorption characteristics and a moderate half-life in biological systems. Such predictions are invaluable for guiding further experimental studies and optimizing drug delivery systems.

In conclusion, 2-(3-Methoxybenzamido)-5-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No. 476280-25-8) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development.